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Introduction
Sodium hexachloroplatinate (Na₂PtCl₆) is a widely utilized and cost-effective precursor for the

synthesis of platinum-based catalysts.[1] Its high solubility in aqueous and some organic

solvents makes it an excellent starting material for a variety of synthesis methodologies,

enabling the production of platinum catalysts with tailored properties for diverse applications,

including hydrogenation, oxidation, and electrochemical reactions.[2] This document provides

detailed application notes and experimental protocols for the preparation of platinum catalysts

from sodium hexachloroplatinate, targeting researchers, scientists, and professionals in drug

development.

Synthesis Methodologies
The selection of the synthesis method is critical in determining the final properties of the

platinum catalyst, such as particle size, morphology, dispersion, and, consequently, its catalytic

activity and selectivity. The most common methods for preparing platinum catalysts from

sodium hexachloroplatinate are chemical reduction, the polyol method, and photoreduction.

Chemical Reduction Method
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Chemical reduction involves the use of a reducing agent to convert platinum ions (Pt⁴⁺) in the

precursor to metallic platinum (Pt⁰). The choice of reducing agent significantly influences the

characteristics of the resulting catalyst.

a) Sodium Borohydride Reduction

Sodium borohydride (NaBH₄) is a strong reducing agent that facilitates the rapid formation of

small platinum nanoparticles.[3]

Experimental Protocol:

Preparation of Precursor Solution: Dissolve 1.1 mg of sodium hexachloroplatinate

(Na₂PtCl₆·6H₂O) in 20 mL of deionized water to create a 0.13 mM platinum solution.[3]

Reduction: While vigorously stirring the platinum precursor solution, add 10 equivalents of

freshly prepared sodium borohydride (NaBH₄) solution in one portion.[3]

Stirring: Continue stirring the solution for 2 hours at room temperature.[3] The color of the

solution will typically change, indicating the formation of platinum nanoparticles.

Purification: Centrifuge the nanoparticle solution at 10,000 rpm for 15 minutes to pellet the

platinum nanoparticles and remove unreacted reagents.[4]

Washing: Wash the pellet with deionized water and repeat the centrifugation step. This

should be done multiple times to ensure the removal of any remaining reactants.

Drying: Dry the purified platinum nanoparticles in an oven at a suitable temperature (e.g., 60-

80 °C) or under vacuum.

b) Hydrazine Reduction

Hydrazine (N₂H₄) is another common reducing agent for the synthesis of platinum

nanoparticles. The reaction parameters, such as temperature and pH, can be tuned to control

the particle size.[5]

Experimental Protocol:
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Preparation of Precursor Solution: Dissolve 250 mg of sodium hexachloroplatinate

(Na₂PtCl₆·6H₂O) in deionized water.[5]

pH and Temperature Adjustment: Adjust the pH of the solution to the desired value (e.g., 10)

using a suitable base (e.g., NaOH).[5] Control the reaction temperature using a water bath

(e.g., 40 °C).[5]

Reduction: While stirring the solution, add a 35 wt. % hydrazine solution in water as the

reducing agent.[5]

Separation: Separate the resulting platinum precipitate by centrifugation at 3000 rpm for 5

minutes.[5]

Washing: Wash the precipitate multiple times with deionized water and acetone.[5]

Drying: Dry the final product in an oven at 110 °C.[5]

Polyol Synthesis
The polyol method employs a high-boiling point alcohol, typically ethylene glycol, as both the

solvent and the reducing agent. This method offers excellent control over the size and

morphology of the platinum nanoparticles.[6]

Experimental Protocol:

Preparation of Precursor Solution: Prepare a solution of sodium hexachloroplatinate in

ethylene glycol. The concentration can be varied to control the resulting particle size.

Addition of Stabilizer (Optional): A stabilizing agent, such as polyvinylpyrrolidone (PVP), can

be added to the solution to prevent particle agglomeration.[6]

Heating: Heat the reaction mixture to a specific temperature (e.g., 160 °C) under an inert

atmosphere (e.g., argon).[7]

Reaction: Maintain the temperature for a set period to allow for the complete reduction of the

platinum precursor.
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Cooling and Purification: Cool the solution to room temperature and precipitate the platinum

nanoparticles by adding a suitable solvent like acetone.

Washing and Drying: Wash the nanoparticles with a mixture of ethanol and water and dry

them under vacuum.

Photoreduction Method
Photoreduction utilizes light energy to initiate the reduction of the platinum precursor. This

method can be performed at room temperature and allows for the synthesis of highly dispersed

platinum atoms or small clusters.

Experimental Protocol:

Preparation of Precursor Solution: Prepare a 0.3 mg/mL aqueous solution of sodium

hexachloroplatinate.[8]

Freezing: Quickly freeze the precursor solution using liquid nitrogen.[8]

Irradiation: Irradiate the frozen sample with a UV lamp for 1 hour while maintaining the

temperature at -25 °C in a lyophilizer to prevent melting.[8]

Sublimation: After irradiation, allow the ice to sublimate, leaving behind the platinum catalyst.

Collection: Collect the resulting platinum catalyst for further use.

Quantitative Data Summary
The following tables summarize key quantitative data from various synthesis methods for

platinum catalysts using a hexachloroplatinate precursor.

Table 1: Influence of Synthesis Parameters on Platinum Nanoparticle Size
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Synthesis
Method

Reducing
Agent

Precursor
Temperatur
e (°C)

pH
Particle
Size (nm)

Chemical

Reduction

Sodium

Borohydride
H₂PtCl₆ 25 - 5.3[3]

Chemical

Reduction
Hydrazine H₂PtCl₆ 40 10 ~302[5]

Polyol

Synthesis

Ethylene

Glycol
H₂PtCl₆ 160 - 5-40[6]

Photoreductio

n
UV Light H₂PtCl₆ -25 -

Atomically

dispersed[8]

Table 2: Catalytic Performance Data

Catalyst Application
Key Performance
Metric

Value

Pt Nanoparticles
Hydrogen Generation

from NaBH₄

Hydrogen Generation

Rate (mL/mgcat·min)
0.0438 (at pH 6)[4]

Pt Nanoparticles
Hydrogen Generation

from NaBH₄

Activation Energy

(kJ/mol)
53.0[4]

Experimental Workflows (Graphviz)
Below are diagrams illustrating the experimental workflows for the described synthesis

methods.

Preparation Reduction Purification

Dissolve Na₂PtCl₆ in Solvent Add Reducing Agent (e.g., NaBH₄, N₂H₄)Transfer Stir at Controlled Temperature/pH
Initiate

Centrifuge/FilterCollect Wash with Solvent
Resuspend

Dry Catalyst
Finalize
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Click to download full resolution via product page

Caption: Workflow for Chemical Reduction Synthesis.
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Collect

Dry Catalyst
Finalize

Click to download full resolution via product page

Caption: Workflow for Polyol Synthesis.

Preparation Reduction Collection

Prepare Aqueous Na₂PtCl₆ Solution Freeze Solution with Liquid NitrogenTransfer Irradiate with UV Light at Low Temperature
Initiate

Sublimate IceComplete Collect Dry Catalyst
Finalize

Click to download full resolution via product page

Caption: Workflow for Photoreduction Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium hexachloroplatinate - Wikipedia [en.wikipedia.org]

2. nbinno.com [nbinno.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15422182?utm_src=pdf-body-img
https://www.benchchem.com/product/b15422182?utm_src=pdf-body-img
https://www.benchchem.com/product/b15422182?utm_src=pdf-body-img
https://www.benchchem.com/product/b15422182?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sodium_hexachloroplatinate
https://www.nbinno.com/article/catalysis-and-inorganic-chemistry/optimizing-platinum-catalysis-guide-chemical-manufacturers-ib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15422182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. mdpi.com [mdpi.com]

4. Synthesis of Platinum Nanoparticles Supported on Fused Nanosized Carbon Spheres
Derived from Sustainable Source for Application in a Hydrogen Generation Reaction - PMC
[pmc.ncbi.nlm.nih.gov]

5. dergipark.org.tr [dergipark.org.tr]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Iced photochemical reduction to synthesize atomically dispersed metals by suppressing
nanocrystal growth - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Sodium Hexachloroplatinate: A Versatile Precursor for
Platinum Catalyst Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15422182#sodium-hexachloroplatinate-as-a-
precursor-for-platinum-catalysts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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